Cas no 83711-63-1 (Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI))
83711-63-1 structure
Product Name:Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI)
CAS No:83711-63-1
MF:C9H12N3Na4O13P3
MW:555.084248542786
CID:733137
PubChem ID:44147853
Update Time:2025-04-19
Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI)
- Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodium salt
- tetrasodium,[[[(2S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate
- 83711-63-1
- EINECS 280-561-8
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- Inchi: 1S/C9H16N3O13P3.4Na/c10-7-1-2-12(9(14)11-7)8-6(13)3-5(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17;;;;/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H,20,21)(H2,10,11,14)(H2,15,16,17);;;;/q;4*+1/p-4/t5-,6+,8+;;;;/m0..../s1
- InChI Key: MDGLOOQSYFXGOG-OIXZBRQUSA-J
- SMILES: P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])[O-])OC[C@@H]1C[C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O.[Na+].[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 554.91737557g/mol
- Monoisotopic Mass: 554.91737557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 795
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 259Ų
Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
83711-63-1 (Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI)) Related Products
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